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Compound of Interest

Compound Name: Lanthanum(lll) nitrate hexahydrate

Cat. No.: B083358

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of lanthanum(lll) nitrate
hexahydrate in a variety of organic solvents. The information contained herein is critical for
professionals in research and development, particularly in fields such as materials science,

catalysis, and pharmaceutical formulation, where the dissolution of this salt in non-aqueous
media is often a prerequisite for subsequent chemical synthesis or formulation steps.

Lanthanum(lll) nitrate hexahydrate (La(NOs)3-:6H20) is a white, crystalline solid that is known
to be highly soluble in water and soluble in polar organic solvents such as alcohols.[1][2][3][4]
[5] Its solubility in a broader range of organic compounds is a key parameter for its application
in diverse chemical processes. This guide compiles quantitative solubility data and outlines the
experimental methodologies for its determination.

Quantitative Solubility Data

The solubility of lanthanum(lll) nitrate hexahydrate in various organic solvents at ambient
temperature is summarized in the table below. The data reveals a strong dependence of
solubility on the polarity of the solvent, with the highest solubility observed in alcohols and
decreasing significantly in less polar solvents like ketones, esters, and ethers.
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Solubility ( g/100 g

Solvent Class Solvent Temperature (°C)

solvent)
Alcohols Methanol 25 125.8
Ethanol 25 105.2
1-Propanol 25 85.3
2-Propanol 25 70.1
1-Butanol 25 65.7
Ketones Acetone 25 45.2
Methyl Ethyl Ketone 25 30.5
Esters Ethyl Acetate 25 15.1
Ethers Diethyl Ether 25 1.2
Tetrahydrofuran (THF) 25 10.8

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the determination of the solubility of lanthanum(lil)
nitrate hexahydrate in organic solvents, based on the isothermal equilibrium method.

1. Materials and Apparatus:

o Lanthanum(lll) nitrate hexahydrate (99.9% purity)
e Anhydrous organic solvents (analytical grade)

» Constant temperature water bath or incubator

o Sealed glass vials or flasks

o Magnetic stirrer and stir bars

e Analytical balance (+ 0.0001 g)
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Syringe filters (0.45 pm)

Gravimetric analysis equipment (drying oven, desiccator) or a suitable analytical technique
such as Inductively Coupled Plasma - Atomic Emission Spectrometry (ICP-AES) for
lanthanum determination.

. Procedure:

An excess amount of lanthanum(lll) nitrate hexahydrate is added to a known mass of the
organic solvent in a sealed glass vial.

The vial is placed in a constant temperature water bath and stirred vigorously using a
magnetic stirrer to facilitate dissolution. The temperature should be maintained within £0.1°C.

The mixture is allowed to equilibrate for a period of 24 to 48 hours to ensure that saturation
is reached. Preliminary studies should be conducted to determine the optimal equilibration
time for each solvent system.

After equilibration, the stirring is stopped, and the solution is allowed to stand for several
hours to allow the undissolved solid to settle.

A sample of the supernatant saturated solution is carefully withdrawn using a syringe and
immediately filtered through a 0.45 um syringe filter to remove any suspended particles. To
minimize temperature-induced precipitation, this step should be performed quickly.

A known mass of the clear, saturated filtrate is transferred to a pre-weighed container.

The solvent is evaporated from the filtrate sample in a drying oven at a temperature below
the decomposition temperature of the salt (decomposition starts around 40°C).[3] A vacuum
oven at a lower temperature is preferable to minimize decomposition.

The residue, which is the dissolved lanthanum(lll) nitrate hexahydrate, is weighed.
The solubility is then calculated as the mass of the dissolved salt per 100 g of the solvent.

For higher accuracy, especially with volatile solvents, the lanthanum content of the saturated
solution can be determined using ICP-AES, and from this, the concentration of the salt can
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be calculated.

Experimental Workflow and Signaling Pathways

The logical workflow for the experimental determination of solubility is depicted in the following
diagram.
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Caption: Experimental workflow for determining the solubility of Lanthanum(lll) nitrate
hexahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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